Cas no 1892114-15-6 (4-chloro-2-1-hydroxy-2-(methylamino)ethyl-6-methoxyphenol)

• Product Name: 4-chloro-2-1-hydroxy-2-(methylamino)ethyl-6-methoxyphenol
• CAS No: 1892114-15-6
• MF: C₁₀H₁₄ClNO₃
• MW: 231.676062107086
• CID: 6411648
• PubChem ID: 117335435
• Update Time: 2025-07-09

4-chloro-2-1-hydroxy-2-(methylamino)ethyl-6-methoxyphenol Chemical and Physical Properties

Names and Identifiers

• 4-chloro-2-1-hydroxy-2-(methylamino)ethyl-6-methoxyphenol
• 1892114-15-6
• 4-chloro-2-[1-hydroxy-2-(methylamino)ethyl]-6-methoxyphenol
• EN300-1979092

• Inchi： 1S/C10H14ClNO3/c1-12-5-8(13)7-3-6(11)4-9(15-2)10(7)14/h3-4,8,12-14H,5H2,1-2H3
• InChI Key： JFSRJYBUHVRAQA-UHFFFAOYSA-N
• SMILES： ClC1C=C(C(=C(C=1)C(CNC)O)O)OC

Computed Properties

• Exact Mass: 231.0662210g/mol
• Monoisotopic Mass: 231.0662210g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 15
• Rotatable Bond Count: 4
• Complexity: 194
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.4
• Topological Polar Surface Area: 61.7Ų

Additional information on 4-chloro-2-1-hydroxy-2-(methylamino)ethyl-6-methoxyphenol

Introduction to 4-chloro-2-1-hydroxy-2-(methylamino)ethyl-6-methoxyphenol (CAS No. 1892114-15-6)

4-chloro-2-1-hydroxy-2-(methylamino)ethyl-6-methoxyphenol, identified by its CAS number 1892114-15-6, is a compound of significant interest in the field of pharmaceutical chemistry. This compound belongs to a class of molecules that exhibit potential biological activity, making it a subject of extensive research and development. The structural features of this molecule, particularly the presence of a 4-chloro substituent, a 1-hydroxy group, a 2-(methylamino)ethyl side chain, and a 6-methoxyphenol core, contribute to its unique chemical properties and reactivity.

The synthesis and characterization of 4-chloro-2-1-hydroxy-2-(methylamino)ethyl-6-methoxyphenol have been the focus of numerous studies aimed at understanding its pharmacological effects. The compound's molecular structure suggests that it may interact with various biological targets, potentially making it useful in the development of new therapeutic agents. Recent advancements in computational chemistry have enabled researchers to predict the binding affinity of this molecule to different proteins, providing valuable insights into its mechanism of action.

In the realm of drug discovery, the< strong>4-chloro substituent on the benzene ring is particularly noteworthy. Chloro-substituted aromatic compounds are known for their ability to enhance binding affinity and metabolic stability, which are crucial factors in the design of effective pharmaceuticals. The presence of a< strong>1-hydroxy group further suggests that this compound may undergo various chemical transformations, including oxidation and reduction reactions, which could be exploited in drug development.

The< strong>2-(methylamino)ethyl side chain adds another layer of complexity to the molecule's behavior. This moiety is commonly found in bioactive compounds and can influence both the solubility and bioavailability of the drug. Additionally, the< strong>6-methoxyphenol core provides a hydrophilic region that can interact with polar residues in biological targets, enhancing the compound's overall binding efficiency.

The latest research in this area has highlighted the potential applications of 4-chloro-2-1-hydroxy-2-(methylamino)ethyl-6-methoxyphenol in treating various diseases. Studies have shown that this compound may exhibit anti-inflammatory properties by modulating key signaling pathways involved in inflammation. Furthermore, its structural features suggest that it could be a lead compound for developing novel antiviral agents. The< strong>4-chloro,< strong>1-hydroxy, and< strong>6-methoxyphenol components are particularly important in these interactions, as they can form hydrogen bonds and other non-covalent interactions with biological targets.

The synthesis of 4-chloro-2-1-hydroxy-2-(methylamino)ethyl-6-methoxyphenol involves multiple steps, each requiring careful optimization to ensure high yield and purity. The use of advanced synthetic techniques has allowed researchers to produce this compound in sufficient quantities for further study. Techniques such as palladium-catalyzed cross-coupling reactions and enzymatic catalysis have been employed to construct the complex framework of this molecule efficiently.

In addition to its pharmacological potential, 4-chloro-2-1-hydroxy-2-(methylamino)ethyl-6-methoxyphenol has attracted attention for its chemical versatility. The presence of multiple functional groups allows for diverse modifications, enabling researchers to tailor its properties for specific applications. For instance, derivatization of the< strong>1-hydroxy group could lead to new analogs with enhanced stability or altered bioavailability.

The study of 4-chloro-2-1-hydroxy-2-(methylamino)ethyl-6-methoxyphenol also contributes to our understanding of structure-function relationships in pharmaceutical chemistry. By analyzing how changes in its molecular structure affect its biological activity, researchers can gain valuable insights into the design principles governing drug efficacy. This knowledge can be applied to develop new drugs with improved therapeutic profiles.

Efforts are ongoing to explore the synthetic pathways that lead to efficient production of 4-chloro-2-1-hydroxy-2-(methylamino)ethyl-6-methoxyphenol on an industrial scale. The integration of green chemistry principles into these processes aims to minimize waste and reduce environmental impact while maintaining high yields and purity standards. Such approaches are essential for ensuring sustainable pharmaceutical manufacturing practices.

The future prospects for 4-chloro-2-1-hydroxy-2-(methylamino)ethyl-6-methoxyphenol are promising, with ongoing research expected to uncover new applications and refine its use in therapeutic contexts. As computational methods continue to advance, so too will our ability to predict and optimize the properties of this compound for various applications. Collaborative efforts between academia and industry will be crucial in translating laboratory discoveries into viable pharmaceuticals.